Cas no 19339-65-2 (1(3H)-Isobenzofuranone, 3-chloro-3-methyl-)

• Product Name: 1(3H)-Isobenzofuranone, 3-chloro-3-methyl-
• CAS No: 19339-65-2
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 1385820
• PubChem ID: 12362365
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-chloro-3-methyl-
• 3-chloro-3-methyl-2-benzofuran-1-one
• 3-Chloro-3-methyl-2-benzofuran-1(3H)-one
• 19339-65-2
• DTXSID70494235

• Inchi： 1S/C9H7ClO2/c1-9(10)7-5-3-2-4-6(7)8(11)12-9/h2-5H,1H3
• InChI Key： XSEUUUCNYPAFIH-UHFFFAOYSA-N
• SMILES： ClC1(C)C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 194.01351
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones